2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H17F3N4O2/c1-2-19-26-27-20(30-19)17-10-13-6-3-4-9-16(13)28(17)12-18(29)25-15-8-5-7-14(11-15)21(22,23)24/h3-11H,2,12H2,1H3,(H,25,29)
• InChI Key: PRWMWFALOBVTPU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H17F3N4O2
• Molecular Weight: 414.4 g/mol

Description

The compound “2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule that contains several functional groups and structural motifs, including an oxadiazole ring, an indole ring, and a trifluoromethylphenyl group. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazole derivatives has been a topic of interest in organic chemistry due to their wide range of applications. An efficient one-pot method was developed for the synthesis of 2- (1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms and have established their potential for a wide range of applications. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles have been proven to exhibit a wide range of biological activities, including antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties. They can also act as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity.

Mechanism of Action

Target of Action

The compound “2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide” is a derivative of oxadiazole and indole . Oxadiazole derivatives have been found to exhibit a wide range of biological activities, including anticancer . Indole derivatives also possess various biological activities, such as antiviral, anti-inflammatory, and anticancer . .

Mode of Action

For instance, some oxadiazole derivatives have been evaluated as acetylcholinesterase inhibitors . They interact with crucial amino acids present at the catalytic active site and peripheral anionic site of acetylcholinesterase . Indole derivatives have been found to bind with high affinity to multiple receptors .

Biochemical Pathways

For instance, some oxadiazole derivatives have been found to inhibit acetylcholinesterase, which plays a crucial role in the cholinergic system . Indole derivatives have been found to affect various biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

For instance, some oxadiazole derivatives have been found to exhibit significant acetylcholinesterase inhibitory activity . Indole derivatives have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, and anticancer .